Cas no 2171987-74-7 (propyl({1H-pyrrolo2,3-cpyridin-3-ylmethyl})amine)

• Product Name: propyl({1H-pyrrolo2,3-cpyridin-3-ylmethyl})amine
• CAS No: 2171987-74-7
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 6283430
• PubChem ID: 165603611
• Update Time: 2025-09-26

propyl({1H-pyrrolo2,3-cpyridin-3-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• propyl({1H-pyrrolo2,3-cpyridin-3-ylmethyl})amine
• propyl({1H-pyrrolo[2,3-c]pyridin-3-ylmethyl})amine
• 2171987-74-7
• EN300-1653354

• Inchi： 1S/C11H15N3/c1-2-4-12-6-9-7-14-11-8-13-5-3-10(9)11/h3,5,7-8,12,14H,2,4,6H2,1H3
• InChI Key： NCEPPFWLXOFUHT-UHFFFAOYSA-N
• SMILES： N(CCC)CC1=CNC2C=NC=CC1=2

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.7Ų

Additional information on propyl({1H-pyrrolo2,3-cpyridin-3-ylmethyl})amine

Comprehensive Analysis of Propyl({1H-pyrrolo[2,3-c]pyridin-3-ylmethyl})amine (CAS No. 2171987-74-7): Applications and Research Insights

In the rapidly evolving field of pharmaceutical and biochemical research, Propyl({1H-pyrrolo[2,3-c]pyridin-3-ylmethyl})amine (CAS No. 2171987-74-7) has emerged as a compound of significant interest. This heterocyclic amine derivative, characterized by its unique pyrrolopyridine core, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity or tailor physicochemical properties.

The compound's 1H-pyrrolo[2,3-c]pyridine scaffold is structurally analogous to purine bases, making it a valuable building block in medicinal chemistry. Recent studies highlight its role as a kinase inhibitor precursor, with particular relevance to oncology research. As the pharmaceutical industry increasingly focuses on targeted therapies, this compound's ability to interact with specific enzyme binding sites positions it as a promising candidate for further development.

From a synthetic chemistry perspective, Propyl({1H-pyrrolo[2,3-c]pyridin-3-ylmethyl})amine offers several advantages. Its moderate polarity and balanced lipophilicity (as suggested by its propylamine side chain) contribute to favorable drug-like properties. These characteristics align with current industry trends emphasizing bioavailability optimization and ADME profiling in early-stage drug development. Computational chemistry studies suggest potential interactions with various biological targets, though empirical validation remains ongoing.

The compound's thermal stability and solubility profile have sparked interest in materials science applications. Researchers are investigating its potential as a ligand in coordination chemistry or as a building block for functionalized polymers. These applications align with growing demand for specialized materials in electronics and nanotechnology sectors. The pyrrolopyridine moiety's electron-rich nature makes it particularly interesting for charge-transfer complexes.

Quality control and analytical characterization of 2171987-74-7 present specific challenges and opportunities. Advanced techniques such as LC-MS and 2D NMR are typically employed to verify purity and structural integrity. The compound's unique UV-Vis absorption profile facilitates analytical monitoring during synthetic processes. These analytical considerations are crucial as regulatory requirements for pharmaceutical intermediates become increasingly stringent worldwide.

Recent patent literature reveals growing commercial interest in Propyl({1H-pyrrolo[2,3-c]pyridin-3-ylmethyl})amine derivatives. Several applications describe its incorporation into small molecule therapeutics targeting inflammatory pathways. This aligns with current market trends toward precision medicine approaches. The compound's modular structure allows for strategic modifications to enhance selectivity or reduce off-target effects - key considerations in modern drug design paradigms.

Environmental and safety assessments of 2171987-74-7 indicate favorable profiles compared to many aromatic amines. Its relatively low ecotoxicity and biodegradability potential make it attractive from green chemistry perspectives. These attributes are increasingly important as the pharmaceutical industry faces pressure to develop sustainable synthetic routes and reduce environmental impact throughout product lifecycles.

Future research directions for this compound likely include exploration of its structure-activity relationships through systematic derivatization. The scientific community anticipates studies investigating its potential in central nervous system applications, given the pharmacological relevance of similar pyrrolopyridine derivatives. Additionally, its utility in catalysis and asymmetric synthesis warrants further investigation as synthetic methodologies continue to advance.

From a market perspective, demand for Propyl({1H-pyrrolo[2,3-c]pyridin-3-ylmethyl})amine is expected to grow moderately in coming years, particularly from contract research organizations and academic laboratories engaged in early-stage drug discovery. Suppliers are responding by developing scalable synthetic routes to ensure consistent availability of this research chemical. Proper storage conditions (typically anhydrous, under inert atmosphere) and handling protocols remain essential considerations for end users.

The intellectual property landscape surrounding 2171987-74-7 and related compounds continues to evolve. While some composition-of-matter patents exist, significant opportunities remain for method-of-use claims and novel formulations. This dynamic IP environment creates both challenges and opportunities for organizations considering investment in this chemical space.

In conclusion, Propyl({1H-pyrrolo[2,3-c]pyridin-3-ylmethyl})amine represents an intriguing case study in modern heterocyclic chemistry. Its dual potential in life sciences and advanced materials applications, combined with favorable physicochemical properties, positions it as a compound worthy of continued investigation. As research methodologies become more sophisticated and interdisciplinary collaboration increases, our understanding of this molecule's full potential will undoubtedly expand.